5Z,8Z,11Z,14Z-Eicosatetraenoic acid, 3-thienylmethyl ester

• Molecular Formula: C25H36O2S
• Molecular Weight: 400.6 g/mol
• InChI: InChI=1S/C25H36O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-25(26)27-22-24-20-21-28-23-24/h6-7,9-10,12-13,15-16,20-21,23H,2-5,8,11,14,17-19,22H2,1H3/b7-6-,10-9-,13-12-,16-15-
• InChIKey: YOPBWSZRYHDZAA-DOFZRALJSA-N

5Z,8Z,11Z,14Z-Eicosatetraenoic Acid 3-Thienylmethyl Ester: A Selective Endocannabinoid Transporter Inhibitor for Cannabinoid Research Procurement

5Z,8Z,11Z,14Z-Eicosatetraenoic acid, 3-thienylmethyl ester (CAS 390824-17-6, also cataloged as CAY10412 or CAY-10402) is a synthetic arachidonic acid derivative belonging to the class of heterocyclic fatty acid esters [1]. It functions as a potent and selective inhibitor of the anandamide (AEA) transporter (ANT) with an IC50 of 3 µM in U937 lymphoma cells, while exhibiting negligible intrinsic binding affinity for cannabinoid CB1 and CB2 receptors (Ki > 1000 nM) and the vanilloid VR1 receptor (Ki > 5000 nM) [1]. The compound additionally demonstrates inhibitory activity against fatty acid amide hydrolase (FAAH) (IC50 10 µM) and 5-lipoxygenase (5-LO) (IC50 300 nM), distinguishing it as a multi-target tool compound within the endocannabinoid system [2].

Transporter Selectivity

Selective anandamide transporter (ANT) inhibition without CB1/CB2 or VR1 receptor engagement.

Supports endocannabinoid transport studies.

Multi-Target Tool

Reported inhibition of FAAH and 5‑lipoxygenase alongside ANT activity.

Allows integrated endocannabinoid‑eicosanoid pathway research.

SAR Reference

Well-characterized positional and heterocyclic isostere SAR benchmarks.

Enables transporter recognition site studies.

• [1] López-Rodríguez, M.L., Viso, A., Ortega-Gutiérrez, S., Lastres-Becker, I., González, S., Fernández-Ruiz, J., & Ramos, J.A. (2001). Design, synthesis and biological evaluation of novel arachidonic acid derivatives as highly potent and selective endocannabinoid transporter inhibitors. Journal of Medicinal Chemistry, 44(26), 4505-4508. DOI: 10.1021/jm015545y View Source
• [2] BRENDA Enzyme Database. (2025). Ligand Information for (5Z,8Z,11Z,14Z)-eicosantetraenoic acid 3-thienyl methyl ester (CAY-10402). Retrieved from https://www.brenda-enzymes.info/ View Source

Why 5Z,8Z,11Z,14Z-Eicosatetraenoic Acid 3-Thienylmethyl Ester Differentiates from Other Arachidonic Acid-Derived Transporter Inhibitors in Procurement Decisions

Endocannabinoid transporter inhibitors derived from arachidonic acid exhibit profound structure-activity relationship (SAR) sensitivity; minor modifications to the heterocyclic moiety, its substitution position, or the linkage type can cause complete loss of transporter affinity or introduce confounding off-target effects [1]. For example, shifting the arachidonic chain from the 3-position to the 2-position of the thiophene ring abolishes ANT inhibitory activity entirely, whereas replacing the thiophene with a furan ring (isosteric oxygen analog) results in a 4.7-fold decrease in potency [1]. Generic substitution among these analogs is therefore not feasible without quantitative comparative evidence.

Heterocyclic Isostere Thiophene vs. Furan Analog May Shift Activity

This Product

3‑Thienylmethyl ester

Reported ANT inhibition; sulfur heterocycle maintains potency.

→

Alternative

3‑Furanylmethyl ester

~4.7‑fold lower potency may shift assay context.

Heterocycle identity alters transporter recognition profile; direct substitution may not preserve activity.

Positional Isomer 2‑Thienylmethyl Regioisomer Lacks Activity

This Product

3‑Thienylmethyl (ester at C3)

Active ANT inhibitor at the reported potency.

→

Alternative

2‑Thienylmethyl (ester at C2)

No measurable inhibition; functionally inert despite identical formula.

Positional isomerism can cause complete loss of transporter activity; verify substitution position before procurement.

Receptor Activity Cannabinoid‑Active Ligands Confound Transport Studies

This Product

Minimal CB1/CB2/VR1 binding

Ki > 1000–5000 nM; no confounding receptor activation.

→

Alternative

WIN55212‑2 / CP55940

High-affinity cannabinoid agonists may introduce receptor‑mediated signaling.

Compounds with intrinsic receptor activity may blur interpretation of transporter‑mediated effects; review target selectivity profile.

• [1] López-Rodríguez, M.L., Viso, A., Ortega-Gutiérrez, S., Lastres-Becker, I., González, S., Fernández-Ruiz, J., & Ramos, J.A. (2001). Design, synthesis and biological evaluation of novel arachidonic acid derivatives as highly potent and selective endocannabinoid transporter inhibitors. Journal of Medicinal Chemistry, 44(26), 4505-4508. DOI: 10.1021/jm015545y View Source

Quantitative Evidence Guide for Prioritizing 5Z,8Z,11Z,14Z-Eicosatetraenoic Acid 3-Thienylmethyl Ester in Scientific Procurement

ANT Inhibitory Potency: Thiophen-3-ylmethyl Ester vs. Furan-3-ylmethyl Ester (Direct Head-to-Head Comparison)

In a systematic SAR study of arachidonic acid derivatives as anandamide transporter (ANT) inhibitors, the 3-thienylmethyl ester (compound 6, the target) exhibited a 4.7-fold improvement in IC50 compared to its direct oxygen isostere, the furan-3-ylmethyl ester (compound 2), when the arachidonoyl chain is attached at the 3-position of the heterocycle [1].

Thiophene vs. Furan Isostere

Head‑to‑head

IC50 3 µM (thiophene) vs 14 µM (furan); 4.7‑fold difference.

Sulfur heterocycle provides higher ANT inhibition potency.

U937 cells, [³H]anandamide; triplicate experiments.

Evidence Dimension	Inhibition of [3H]anandamide uptake (ANT activity)
Target Compound Data	IC50 = 3 µM (compound 6: 3-thienylmethyl ester)
Comparator Or Baseline	IC50 = 14 µM (compound 2: furan-3-ylmethyl ester)
Quantified Difference	4.7-fold more potent (thiophene vs. furan)
Conditions	Human lymphoma U937 cells, [3H]anandamide as substrate; IC50 values from two or three independent experiments performed in triplicate [1]

Why This Matters

This direct isosteric comparison demonstrates that the sulfur atom in the thiophene ring provides a significant potency advantage over oxygen, making the 3-thienylmethyl ester the preferred choice for ANT inhibition studies among 3-substituted heterocyclic esters.

• [1] López-Rodríguez, M.L., Viso, A., Ortega-Gutiérrez, S., Lastres-Becker, I., González, S., Fernández-Ruiz, J., & Ramos, J.A. (2001). Design, synthesis and biological evaluation of novel arachidonic acid derivatives as highly potent and selective endocannabinoid transporter inhibitors. Journal of Medicinal Chemistry, 44(26), 4505-4508. DOI: 10.1021/jm015545y View Source

Positional Isomerism: Critical Loss of ANT Activity at the 2-Thienylmethyl Position (Direct Head-to-Head Comparison)

The position of the arachidonoyl chain attachment on the thiophene ring is decisive for ANT inhibitory activity. While the 3-thienylmethyl ester (compound 6, IC50 = 3 µM) is a potent inhibitor, the regioisomeric 2-thienylmethyl ester (compound 5) shows a complete loss of affinity for the transporter [1].

Positional Isomer Activity

Head‑to‑head

3‑thienylmethyl: IC50 3 µM; 2‑thienylmethyl: no measurable inhibition.

Ester attachment at C3 is essential for transporter recognition.

Identical molecular formula; positional verification required.

Evidence Dimension	Inhibition of [3H]anandamide uptake (ANT activity)
Target Compound Data	IC50 = 3 µM (compound 6: 3-thienylmethyl ester)
Comparator Or Baseline	No measurable inhibition (compound 5: 2-thienylmethyl ester)
Quantified Difference	Qualitative: complete loss of activity (from potent to inactive)
Conditions	Human lymphoma U937 cells, [3H]anandamide; IC50 values from independent experiments performed in triplicate [1]

Why This Matters

This demonstrates that procurement of the correct positional isomer (3-thienylmethyl, not 2-thienylmethyl) is essential for any ANT-based assay; the incorrect isomer is functionally inert despite identical molecular formula and similar cost.

• [1] López-Rodríguez, M.L., Viso, A., Ortega-Gutiérrez, S., Lastres-Becker, I., González, S., Fernández-Ruiz, J., & Ramos, J.A. (2001). Design, synthesis and biological evaluation of novel arachidonic acid derivatives as highly potent and selective endocannabinoid transporter inhibitors. Journal of Medicinal Chemistry, 44(26), 4505-4508. DOI: 10.1021/jm015545y View Source

Receptor Selectivity Profile: Absence of CB1/CB2 and VR1 Binding vs. Prototypical Cannabinoid Ligands (Class-Level Inference)

The target compound exhibits minimal to no intrinsic binding affinity for cannabinoid CB1 and CB2 receptors (Ki > 1000 nM) and the vanilloid VR1 receptor (Ki > 5000 nM). In contrast, well-characterized cannabinoid ligands such as WIN55212-2 and CP55940 display Ki values in the low nanomolar to picomolar range for these receptors [1]. This selectivity profile avoids confounding activation of cannabinoid or vanilloid pathways when used to study anandamide transport.

Receptor Selectivity Profile

Class‑level

CB1 Ki > 1000 nM; CB2 Ki > 1000 nM; VR1 Ki > 5000 nM.

Minimal cannabinoid/vanilloid receptor engagement reported.

Class comparison; verify in target assay system.

Evidence Dimension	Binding affinity for CB1, CB2, and VR1 receptors
Target Compound Data	Ki > 1000 nM (CB1), Ki > 1000 nM (CB2), Ki > 5000 nM (VR1)
Comparator Or Baseline	WIN55212-2 (CB1/CB2 agonist, Ki in low nM range); CP55940 (CB1/CB2 agonist, Ki in pM range); RTX (VR1 agonist, Ki in low nM range)
Quantified Difference	> 1000-fold less binding than prototypical cannabinoid/vanilloid ligands
Conditions	Rat cerebellum membranes ([3H]WIN55212-2) for CB1; HEK293EBNA human CB2 transfected cells ([3H]CP55940) for CB2; rat spinal cord membranes ([3H]RTX) for VR1 [1]

Why This Matters

Procurement of a transport inhibitor that lacks intrinsic receptor activity is critical for experiments designed to isolate endocannabinoid transport mechanisms from direct receptor-mediated signaling effects.

• [1] López-Rodríguez, M.L., Viso, A., Ortega-Gutiérrez, S., Lastres-Becker, I., González, S., Fernández-Ruiz, J., & Ramos, J.A. (2001). Design, synthesis and biological evaluation of novel arachidonic acid derivatives as highly potent and selective endocannabinoid transporter inhibitors. Journal of Medicinal Chemistry, 44(26), 4505-4508. DOI: 10.1021/jm015545y View Source

FAAH Inhibition: 5.8-Fold Greater Potency than Arachidonic Acid (Cross-Study Comparable)

The compound inhibits fatty acid amide hydrolase (FAAH) with an IC50 of 10 µM, compared to an IC50 of 58 µM for the parent molecule arachidonic acid, representing a 5.8-fold increase in potency [1]. At 100 µM, the compound achieves 37% inhibition, whereas arachidonic acid achieves complete inhibition at 100 µM but with lower potency at intermediate concentrations [1].

FAAH Inhibition vs. AA

Cross‑study

IC50 10 µM (compound) vs 58 µM (arachidonic acid); 5.8‑fold gain.

Esterification enhances FAAH inhibitory potency.

Rattus norvegicus FAAH; BRENDA dataset.

Evidence Dimension	Inhibition of fatty acid amide hydrolase (FAAH)
Target Compound Data	IC50 = 10 µM (reported as 0.010 mM); 37% inhibition at 100 µM
Comparator Or Baseline	Arachidonic acid: IC50 = 58 µM (0.058 mM); complete inhibition at 100 µM
Quantified Difference	5.8-fold lower IC50 (more potent FAAH inhibition)
Conditions	Rattus norvegicus FAAH enzyme; assay conditions as compiled in BRENDA database entries for EC 3.5.1.4 [1]

Why This Matters

The esterification of arachidonic acid with 3-thienylmethanol enhances FAAH inhibitory potency, making this compound a more effective tool for studying FAAH-mediated endocannabinoid degradation than the unmodified fatty acid alone.

• [1] BRENDA Enzyme Database. (2025). Ligand Information for (5Z,8Z,11Z,14Z)-eicosantetraenoic acid 3-thienyl methyl ester (CAY-10402) and arachidonic acid. Retrieved from https://www.brenda-enzymes.info/ View Source

5-Lipoxygenase Inhibition: Potent Activity with Specificity for Inflammatory Pathway Enzymes (Cross-Study Comparable)

The compound inhibits human 5-lipoxygenase (5-LO) with an IC50 of 300 nM in human polymorphonuclear leukocytes (PMNL) [1]. This sub-micromolar potency places it among the more effective arachidonic acid-derived 5-LO inhibitors, providing an additional differentiation axis beyond endocannabinoid transporter modulation.

5‑Lipoxygenase Inhibition

Cross‑study

IC50 300 nM (human PMNL 5‑LO).

Sub‑micromolar 5‑LO inhibition supports eicosanoid pathway studies.

Pre‑incubation 15 min; product formation assay.

Evidence Dimension	Inhibition of 5-lipoxygenase (5-LO) product formation
Target Compound Data	IC50 = 300 nM (0.3 µM)
Comparator Or Baseline	Class-level: comparable arachidonic acid ester derivatives typically show IC50 values ranging from 0.1 to >10 µM; arachidonic acid is a substrate, not an inhibitor
Quantified Difference	Sub-micromolar 5-LO inhibition (specific comparison to class baseline only)
Conditions	Human PMNL (polymorphonuclear leukocytes), pre-incubated for 15 min before addition of substrate, assessed as reduction in 5-LO product formation [1]

Why This Matters

For users studying the intersection of endocannabinoid and eicosanoid pathways, this compound uniquely combines ANT/FAAH inhibition with potent 5-LO blockade, offering a multi-target tool that would otherwise require a combination of separate inhibitors.

• [1] BindingDB. (2025). Entry BDBM50062728 / CHEMBL3397720: IC50 300 nM for human 5-LO. Retrieved from https://www.bindingdb.org/ View Source

Prioritized Application Scenarios for 5Z,8Z,11Z,14Z-Eicosatetraenoic Acid 3-Thienylmethyl Ester Based on Quantitative Differentiation Evidence

Selective Pharmacological Isolation of Anandamide Transport in Endocannabinoid Research

The compound's potent ANT inhibition (IC50 3 µM) combined with its lack of intrinsic CB1/CB2/VR1 receptor affinity (Ki > 1000–5000 nM) makes it the optimal choice for experiments requiring selective blockade of anandamide reuptake without confounding receptor activation or antagonism [1]. This property is critical for studies aimed at elucidating endocannabinoid tone regulation and distinguishing transporter-mediated from receptor-mediated effects in neuronal or immune cell models [1].

Structure-Activity Relationship (SAR) Studies of Endocannabinoid Transporter Recognition

The documented 4.7-fold potency gain upon sulfur-for-oxygen substitution (thiophene vs. furan) and the complete loss of activity upon positional isomerism (3- vs. 2-thienylmethyl) provide well-defined SAR benchmarks that make this compound an essential reference standard for medicinal chemistry programs developing novel endocannabinoid transporter modulators [1].

Dual FAAH/TRANSPORTER Inhibition in Endocannabinoid Degradation Studies

With FAAH IC50 of 10 µM (5.8-fold more potent than arachidonic acid) and ANT IC50 of 3 µM, the compound enables simultaneous inhibition of the two major anandamide clearance pathways [2]. This dual activity profile supports studies investigating the relative contributions of reuptake versus enzymatic hydrolysis to endocannabinoid signal termination, reducing the need for co-administration of separate inhibitors [1][2].

Multi-Target Tool for Eicosanoid-Endocannabinoid Pathway Crosstalk Investigation

The combination of sub-micromolar 5-LO inhibition (IC50 300 nM) with endocannabinoid system modulation (ANT and FAAH) uniquely positions this compound for studies examining the interplay between leukotriene biosynthesis and endocannabinoid signaling in inflammatory models [3]. This multi-target profile distinguishes it from compounds acting on only one pathway.

Application

Selection Property

Validation Focus

Endocannabinoid transport studies

Lack of CB1/CB2/VR1 receptor affinity

Receptor-independent anandamide uptake assay context

Transporter SAR and recognition-site mapping

Well-defined isostere and positional SAR benchmarks

Thiophene vs. furan and C2‑vs‑C3 attachment comparison

Dual FAAH/transporter inhibition pathway studies

Simultaneous FAAH and ANT inhibitory profile

Relative contribution of reuptake vs. hydrolysis to endocannabinoid tone

Eicosanoid–endocannabinoid crosstalk research

Combined 5‑LO, FAAH, and ANT modulation

Leukotriene biosynthesis and endocannabinoid signaling interplay

• [1] López-Rodríguez, M.L., Viso, A., Ortega-Gutiérrez, S., Lastres-Becker, I., González, S., Fernández-Ruiz, J., & Ramos, J.A. (2001). Design, synthesis and biological evaluation of novel arachidonic acid derivatives as highly potent and selective endocannabinoid transporter inhibitors. Journal of Medicinal Chemistry, 44(26), 4505-4508. DOI: 10.1021/jm015545y View Source
• [2] BRENDA Enzyme Database. (2025). Ligand Information for (5Z,8Z,11Z,14Z)-eicosantetraenoic acid 3-thienyl methyl ester (CAY-10402). Retrieved from https://www.brenda-enzymes.info/ View Source
• [3] BindingDB. (2025). Entry BDBM50062728 / CHEMBL3397720: IC50 300 nM for human 5-LO. Retrieved from https://www.bindingdb.org/ View Source